Cas no 149762-20-9 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-methyl-, (S)- (9CI))

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-methyl-, (S)- (9CI)
• CAS No: 149762-20-9
• MF: C₅H₉N₃OS
• MW: 159.209459066391
• CID: 100091
• PubChem ID: 45086157
• Update Time: 2025-04-18

3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-methyl-, (S)- (9CI)
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-5-(1-hydroxyethyl)-4-methyl-, (S)- (9CI)
• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-5-(1-hydroxyethyl)-4-methyl-,(S)-(9ci)
• 149762-20-9
• (S)-3-(1-Hydroxyethyl)-4-methyl-1H-1,2,4-triazole-5(4H)-thione
• AKOS017413649

• Inchi： 1S/C5H9N3OS/c1-3(9)4-6-7-5(10)8(4)2/h3,9H,1-2H3,(H,7,10)/t3-/m0/s1
• InChI Key： OZZWFMNKVYGCCB-VKHMYHEASA-N
• SMILES： S=C1NN=C([C@H](C)O)N1C

Computed Properties

• Exact Mass: 159.047
• Monoisotopic Mass: 159.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80A^2
• XLogP3: -0.3